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Compound of Interest

2-(Dimethylamino)-N'-
Compound Name:

hydroxybenzenecarboximidamide
CAS No.: 57076-10-5

Cat. No.: B1340480

Get Quote

Executive Summary

2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide (CAS: 57076-10-5) is a
functionalized benzamidoxime intermediate often utilized in the synthesis of heterocyclic
bioactive molecules and amidine-based prodrugs.[1][2][3][4] Its core structure features an
amphoteric amidoxime motif capable of Z/E isomerism and a basic dimethylamino substituent.

Understanding its physicochemical behavior is critical for process optimization. This compound
exhibits pH-dependent solubility due to its ionizable centers and is susceptible to specific
hydrolytic degradation pathways under stress conditions.[1][2] This guide provides the baseline
physicochemical data, predicted behavior based on structural analogs, and the gold-standard
protocols required for empirical validation.

Chemical Identity & Physicochemical Properties[2]
[4][5][6][7][8]
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Property Detail

2-(Dimethylamino)-N'-
IUPAC Name
hydroxybenzenecarboximidamide

2-Dimethylaminobenzamidoxime; N'-Hydroxy-2-
Common Synonyms ) . . .
(dimethylamino)benzimidamide

CAS Number 57076-10-5
C
H
Molecular Formula
N
O
Molecular Weight 179.22 g/mol
Physical State Crystalline Solid (White to off-white)
Predicted LogP ~1.17 — 1.40 [1]
pKa (Predicted) Basic (Amidine N): ~8.1

Solubility Profile
Solvent Compatibility

The solubility of 2-(dimethylamino)-N'-hydroxybenzenecarboximidamide is governed by the
lipophilicity of the benzene ring and the hydrogen-bonding capacity of the amidoxime
headgroup.[1][2]

o Organic Solvents: Highly soluble in polar aprotic solvents (DMSO, DMF) and polar protic
solvents (Ethanol, Methanol).[2]

e Agueous Media: Solubility is pH-dependent.[1][2]

o Acidic pH (< 5): High solubility due to protonation of the dimethylamino group and the
amidine nitrogen.
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o Neutral pH (6—8): Moderate to low solubility (neutral species predominates).[2]

o Basic pH (> 11): Increased solubility due to deprotonation of the oxime hydroxyl group.

Table 1: Solubility Estimates (Based on Structural Analogs)

- . Estimated Conc. o
Solvent Solubility Rating Application Note
(mg/mL)

Preferred for stock

DMSO High > 50 mg/mL )
solutions.[1][2]
Suitable for

Ethanol Moderate 5—20 mg/mL intermediate dilutions.
[11[2]
Requires buffering or

Water (pH 7) Low <1 mg/mL
cosolvents.[2]

) Forms soluble

0.1 N HCI High > 10 mg/mL )
hydrochloride salt.[2]
May require <1%

PBS (pH 7.4) Low-Moderate ~2 mg/mL

DMSO spike.[1][2]

Critical Insight: For biological assays, prepare stock solutions in 100% DMSO and dilute into

aqueous buffers immediately prior to use to prevent precipitation of the neutral species.

Experimental Protocol: Thermodynamic Solubility

To determine the exact solubility, use the Saturation Shake-Flask Method.[1]

e Preparation: Add excess solid compound (~10 mg) to 1 mL of the target solvent in a glass
vial.
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o Equilibration: Agitate at 25°C for 24 hours (orbital shaker at 300 rpm).

o Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 um PVDF filter
(pre-saturated).

» Quantification: Analyze the filtrate via HPLC-UV (254 nm) against a standard curve prepared
in DMSO.

e pH Check: Measure the pH of the filtrate, as saturation can shift the bulk pH.

Stability Profile & Degradation Pathways[1]
Stability Mechanisms

Amidoximes are generally stable in the solid state but reactive in solution. The primary
degradation risks are hydrolysis (acid/base catalyzed) and reduction.[2]

o Hydrolysis: Under acidic conditions, the amidoxime hydrolyzes to the corresponding amide
and eventually the carboxylic acid.[5]

e Photolysis: The N-O bond is potentially photosensitive; however, benzamidoximes are
typically more stable than aliphatic analogs.

o Tautomerism: Exists in equilibrium between Z (syn) and E (anti) isomers, with the Z-isomer
often being thermodynamically preferred due to intramolecular hydrogen bonding with the
amine [3].[2]

Visualizing the Degradation Pathway

The following diagram illustrates the primary degradation routes and tautomeric equilibrium.
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Caption: Primary hydrolysis and reduction pathways for benzamidoxime derivatives.

Experimental Protocol: Forced Degradation (Stress
Testing)

Validate stability using a standardized HPLC stress test.[2]

HPLC Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[2]

Gradient: 5% B to 95% B over 10 minutes.
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¢ Flow Rate: 1.0 mL/min.

e Detection: UV 254 nm.[2]

Stress Conditions:

. . Acceptance
Stress Type Condition Duration L
Criteria
' _ < 5% Degradation to
Acid Hydrolysis 0.1 N HCI, 60°C 4 Hours ]
Amide
Base Hydrolysis 0.1 N NaOH, Ambient 4 Hours < 10% Degradation
3% H
o Monitor N-oxide
Oxidation O 2 Hours )
formation
, Ambient
Thermal (Solid) 60°C / 75% RH 7 Days < 1% Degradation
- UVNVis (1.2M Lux[1] ,
Photostability 24 Hours < 2% Degradation

[2]-hr)

Handling, Storage & Safety[2]

Storage Recommendations

¢ Solid State: Store at -20°C in a tightly sealed container. Desiccate to prevent moisture

absorption, which can accelerate hydrolysis.

e Solution State:

o DMSO stocks are stable at -20°C for >6 months.[1][2]

o Agueous working solutions should be prepared fresh. Do not store aqueous solutions for

>24 hours.

Safety (GHS Classification)[2]
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» Signal Word: Warning
e Hazard Statements:
o H302: Harmful if swallowed.[6]
o H315: Causes skin irritation.[6]
o H319: Causes serious eye irritation.[6]

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood to avoid
inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.500024-72-6|4-[2-(Dimethylamino)ethoxy]-N'-hydroxybenzene-1-carboximidamide|BLD
Pharm [bldpharm.com]

e 2. Benzamide, N-[2-(dimethylamino)ethyl]-N-methyl-4-[[[[4-[4-(4-morpholinyl)-7-(2,2,2-
trifluoroethyl)-7H-pyrrolo[2,3-d]pyrimidin-2yl]phenylJamino]carbonyl]Jamino]-, (CF3COOH salt)
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o 3. 2-(Dimethylamino)-N'-hydroxybenzenecarboximidamide CAS#: 57076-10-5
[chemicalbook.com]

e 4. CompTox Chemicals Dashboard [comptox.epa.gov]
o 5. researchgate.net [researchgate.net]

e 6. 4-(Dimethylamino)-N'-hydroxybenzene-1-carboximidamide | C9H13N30O | CID 9665343 -
PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Technical Guide: Solubility & Stability Profiling of 2-
(Dimethylamino)-N'-hydroxybenzenecarboximidamide[1][2]]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1340480/docs#technical-guide-
solubility-stability-profiling-of-2-dimethylamino-n-hydroxybenzenecarboximidamide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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